4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole

• Molecular Formula: C11H10BrFN2
• Molecular Weight: 269.11 g/mol
• IUPAC Name: 4-(bromomethyl)-1-(3-fluorophenyl)-3-methylpyrazole
• InChI: InChI=1S/C11H10BrFN2/c1-8-9(6-12)7-15(14-8)11-4-2-3-10(13)5-11/h2-5,7H,6H2,1H3
• InChI Key: RFOLADLQJJAVJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CBr)C2=CC(=CC=C2)F

Description

4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole is a brominated pyrazole derivative with the molecular formula C₁₁H₁₀BrFN₂ and a molecular weight of 269.11 g/mol (CAS: 1783368-69-3) . Its structure features:

• A bromomethyl (-CH₂Br) group at position 4 of the pyrazole ring.
• A 3-fluorophenyl substituent at position 1.
• A methyl (-CH₃) group at position 3.

This compound is of interest in medicinal and synthetic chemistry due to its reactive bromomethyl group, which serves as a versatile intermediate for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole typically involves the following steps:

Formation of the Pyrazole Ring: The initial step involves the formation of the pyrazole ring through the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound. This reaction is usually carried out under acidic or basic conditions to facilitate ring closure.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced at the 1-position of the pyrazole ring through a nucleophilic substitution reaction. This can be achieved by reacting the pyrazole intermediate with a fluorobenzene derivative in the presence of a suitable base.

Bromomethylation: The bromomethyl group is introduced at the 4-position of the pyrazole ring through a bromomethylation reaction. This involves the reaction of the pyrazole intermediate with a bromomethylating agent, such as bromoacetic acid or bromoacetyl bromide, under controlled conditions.

Methylation: The methyl group at the 3-position is introduced through a methylation reaction, typically using a methylating agent such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of 4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, and the processes are carried out in specialized reactors with precise control over temperature, pressure, and reaction time. Purification steps, such as recrystallization or chromatography, are employed to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the bromomethyl group, leading to the formation of aldehydes or carboxylic acids.

Reduction Reactions: Reduction of the fluorophenyl group can lead to the formation of the corresponding fluorocyclohexyl derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiolate, and sodium alkoxide. Reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Major Products

Substitution: Formation of azides, thiols, or ethers depending on the nucleophile used.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of fluorocyclohexyl derivatives.

Scientific Research Applications

4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery programs targeting specific enzymes or receptors.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes, receptors, or DNA. The bromomethyl group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins or other biomolecules. The fluorophenyl group can enhance binding affinity and selectivity through hydrophobic interactions and hydrogen bonding.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and similarities between the target compound and related pyrazole derivatives:

Compound Name	Molecular Formula	MW (g/mol)	CAS Number	Key Substituents	Reference
4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole (Target)	C₁₁H₁₀BrFN₂	269.11	1783368-69-3	4-Bromomethyl, 1-(3-fluorophenyl), 3-methyl
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	C₅H₄BrF₃N₂	223.00	1089212-38-3	4-Bromo, 1-methyl, 3-trifluoromethyl
4-Bromo-1-isopentyl-3-(trifluoromethyl)-1H-pyrazole	C₉H₁₂BrF₃N₂	285.10	1845690-56-3	4-Bromo, 1-isopentyl, 3-trifluoromethyl
4-(Bromomethyl)-1-methyl-3-phenyl-1H-pyrazole	C₁₁H₁₁BrN₂	251.12	499770-86-4	4-Bromomethyl, 1-methyl, 3-phenyl
3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-methanol	C₁₇H₁₄BrN₃O	372.22	N/A	3-(4-Bromophenyl), 1-phenyl, 4-hydroxymethyl
4-(4-Fluorophenyl)-3-methyl-1H-pyrazole	C₁₀H₉FN₂	176.19	N/A (PDB Ligand 1Z6)	4-(4-Fluorophenyl), 3-methyl
5-(4-Bromophenyl)-1-methyl-1H-pyrazole	C₁₀H₉BrN₂	237.10	73387-52-7	5-(4-Bromophenyl), 1-methyl

Key Observations

Substituent Position and Reactivity :

• The bromomethyl group in the target compound and 4-(Bromomethyl)-1-methyl-3-phenyl-1H-pyrazole enables nucleophilic substitution or cross-coupling reactions, making these compounds valuable intermediates in drug synthesis.
• Trifluoromethyl (-CF₃) groups in compounds like 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole enhance lipophilicity and metabolic stability, a common strategy in medicinal chemistry.

Fluorophenyl vs. Bromophenyl Substituents :

• The 3-fluorophenyl group in the target compound differs from the 4-fluorophenyl in 4-(4-Fluorophenyl)-3-methyl-1H-pyrazole . Fluorine’s position on the phenyl ring influences electronic effects (e.g., electron-withdrawing) and steric interactions, which can modulate binding affinity in biological targets.

Biological Relevance :

• Pyrazole derivatives with fluorophenyl or bromophenyl groups are frequently explored as kinase inhibitors or anti-inflammatory agents (e.g., compound 4h in contains a fluorophenyl-pyrazole carboxamide) .
• The absence of a dihydro ring (cf. 4-bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one in ) distinguishes the target compound from pyrazolone derivatives, which often exhibit distinct redox and biological properties .

Biological Activity

4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole is a synthetic compound that belongs to the pyrazole class, known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C$_{11}$H$_{10}$BrFN$_2$
• Molecular Weight : 269.11 g/mol
• CAS Number : 1783368-69-3

Biological Activities

The biological activities of pyrazole derivatives, including 4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole, have been extensively studied. The following sections summarize key findings from research on this compound's pharmacological effects.

1. Anticancer Activity

Research indicates that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds with similar structures have been shown to inhibit DNA topoisomerase I (Top1), an enzyme critical for DNA replication and transcription in cancer cells. This inhibition leads to apoptosis in cancer cells, making these compounds potential candidates for cancer therapy .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	Type of Cancer	Mechanism of Action	Reference
4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole	Various (in vitro)	Topoisomerase I inhibition
Similar pyrazoles	Breast, Lung	Induction of apoptosis

2. Anti-inflammatory Effects

Pyrazoles are recognized for their anti-inflammatory properties. Studies have shown that certain derivatives can inhibit pro-inflammatory cytokines such as TNF-α and IL-6. For example, a related compound demonstrated up to 85% inhibition of TNF-α at specific concentrations .

Table 2: Anti-inflammatory Activity

Compound	Inflammatory Model	Cytokine Inhibition (%)	Reference
4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole	Carrageenan-induced edema	Up to 85% TNF-α inhibition
Related pyrazoles	Various models	Significant IL-6 inhibition

3. Antimicrobial Properties

The antimicrobial activity of pyrazole derivatives has also been explored. Compounds similar to 4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole have shown effectiveness against various bacterial strains, including E. coli and Staphylococcus aureus. The mechanism often involves disruption of bacterial cell wall synthesis or function .

Table 3: Antimicrobial Activity

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
4-(Bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole	E. coli	40 µg/mL
Similar pyrazoles	Staphylococcus aureus	32 µg/mL

Case Studies

Several studies have focused on the synthesis and evaluation of pyrazole derivatives, highlighting their potential in drug development:

• Synthesis and Evaluation : A study synthesized a series of pyrazole derivatives and evaluated their cytotoxicity against various cancer cell lines. The findings indicated that modifications at specific positions significantly enhanced anticancer activity .
• Mechanistic Insights : Another research article provided insights into the mechanisms by which pyrazoles exert their biological effects, emphasizing the role of reactive oxygen species (ROS) in mediating apoptosis in cancer cells .

Q & A

Basic Questions

Q. What are the common synthetic routes for 4-(bromomethyl)-1-(3-fluorophenyl)-3-methyl-1H-pyrazole, and how can reaction conditions be optimized?

• Methodology : The compound can be synthesized via multi-step protocols, such as cyclization of hydrazine derivatives with β-keto esters, followed by bromination. For example, copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions are effective for introducing triazole or pyrazole moieties . Optimization involves adjusting reaction time (e.g., 16 hours at 50°C), solvent systems (THF/water), and catalysts (copper sulfate/sodium ascorbate) . Bromination of methyl groups using N-bromosuccinimide (NBS) under radical conditions (e.g., AIBN initiation) is critical for introducing the bromomethyl group .

Q. How is the structural characterization of this compound performed using spectroscopic and crystallographic techniques?

• Methodology :

• NMR : $^1$H and $^13$C NMR confirm substituent positions, with deshielded peaks for bromomethyl (~4.3 ppm for CH$_2$Br) and fluorophenyl aromatic protons .
• X-ray crystallography : Single-crystal studies reveal bond lengths (e.g., C–Br: ~1.93 Å) and intermolecular interactions (e.g., C–H···F, π–π stacking), critical for understanding packing behavior . Orthorhombic crystal systems (e.g., space group P2$_1$2$_1$2$_1$) are common for pyrazole derivatives .

Q. What safety protocols are recommended for handling this brominated pyrazole derivative?

• Methodology :

• Storage : Keep away from ignition sources (P210) in cool, dry conditions .
• Handling : Use PPE (gloves, goggles) and work in a fume hood. Avoid inhalation/contact with skin (P201/P202) .
• Waste disposal : Neutralize brominated byproducts with sodium thiosulfate before disposal .

Advanced Research Questions

Q. How do non-covalent interactions (e.g., halogen bonding, π–π stacking) influence the solid-state properties of this compound?

• Methodology :

• Crystal engineering : X-ray studies show C–H···F (2.3–2.5 Å) and C–Br···π interactions (3.4 Å) that stabilize the lattice . These interactions affect solubility and melting points, which are critical for formulation .
• DFT calculations : Computational models (e.g., Hirshfeld surface analysis) quantify interaction strengths and predict crystal packing motifs .

Q. What strategies are employed to evaluate the bioactivity of this compound, particularly in targeting enzymes or receptors?

• Methodology :

• Enzyme assays : Test inhibition of carbonic anhydrase isoforms (e.g., CAH1, CAH2) using fluorescence-based assays, as fluorophenyl groups enhance binding to hydrophobic pockets .
• Molecular docking : Simulate binding affinities with receptors (e.g., mGluR5) using software like AutoDock. The bromomethyl group may act as a covalent warhead for irreversible inhibition .

Q. How can structural modifications (e.g., replacing bromine with other halogens) alter reactivity or pharmacological profiles?

• Methodology :

• SAR studies : Synthesize analogs (e.g., chloro, iodo derivatives) and compare physicochemical properties (logP, solubility) and bioactivity. Bromine’s electronegativity and van der Waals radius influence both reactivity (e.g., SN2 substitution) and target engagement .
• Kinetic studies : Monitor substitution reactions (e.g., Suzuki coupling) to assess the leaving group ability of Br compared to other halogens .